4-(Bromomethyl)-2-methoxyquinoline

• Molecular Formula: C11H10BrNO
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 4-(bromomethyl)-2-methoxyquinoline
• InChI: InChI=1S/C11H10BrNO/c1-14-11-6-8(7-12)9-4-2-3-5-10(9)13-11/h2-6H,7H2,1H3
• InChI Key: ANEAJBXRZCXNRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC=CC=C2C(=C1)CBr

Description

4-(Bromomethyl)-2-methoxyquinoline is a useful research compound. Its molecular formula is C11H10BrNO and its molecular weight is 252.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.95 g (5.48 mmol) of 2-methoxy-4-methyl quinoline was dissolved in 10 mL of 1,2-dichloroethane, and then 1.17 g (6.58 mmol) of N-bromosuccinimide and 44 mg (0.27 mmol) of 2,2′-azobisisobutyronitrile were added, and stirred for 2 hours while heated at 90° C. After stirring was completed, the solution was cooled to a normal temperature, and the solvent was removed under reduced pressure to obtain 4-(bromomethyl)-2-methoxyquinoline. The obtained 4-(bromomethyl)-2-methoxyquinoline was used in a next step without any particular isolation and purification.